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Compound of Interest

Compound Name: Disperse orange 25

Cat. No.: B1198771 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, objective comparison of the performance characteristics of C.I.

Disperse Orange 25, a mono-azo disperse dye, against the broader class of anthraquinone-

based disperse dyes. The analysis is supported by experimental data from standardized testing

to inform researchers and scientists in the selection of appropriate dyes for applications in

material science, textile engineering, and beyond, where performance and stability are critical.

Executive Summary
Disperse dyes are the primary class of colorants for hydrophobic synthetic fibers such as

polyester. Within this group, azo and anthraquinone dyes are the most commercially significant.

Azo dyes, including Disperse Orange 25, represent the largest group and are known for their

high tinctorial strength and wide color gamut.[1] In contrast, anthraquinone dyes are valued for

their bright shades and, typically, superior light fastness.[1] The choice between these two

classes involves a trade-off between color strength, shade brightness, fastness properties, and

environmental profile.

Chemical Structure and Coloristic Properties
The fundamental difference between these dye classes lies in their chromophore—the part of

the molecule responsible for color.
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Disperse Orange 25 is a characteristic azo dye, containing one or more azo groups (-N=N-)

that connect aromatic rings.[2] This structure is versatile, allowing for a vast range of colors.

Azo dyes are generally prized for their high tinctorial strength (color intensity), making them

very cost-effective.[1] For instance, some blue azo dyes exhibit extinction coefficients more

than three times higher than typical blue anthraquinone dyes.[1]

Anthraquinone dyes are based on the 9,10-anthraquinone core, a rigid and planar fused

three-ring aromatic system. While the parent structure is colorless, the introduction of

electron-donating groups (e.g., -NH2, -OH) creates vibrant colors, particularly bright reds,

violets, and blues. Though they often have lower tinctorial strength than azo dyes, the

shades are frequently brighter and cleaner.

Quantitative Performance Data
The following table summarizes the key performance indicators for Disperse Orange 25
against representative anthraquinone disperse dyes. Fastness properties are graded on

standard scales: 1 to 8 for light fastness (where 8 is the best) and 1 to 5 for wash and

sublimation fastness (where 5 is the best).
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Performance Metric
C.I. Disperse Orange 25
(Azo Type)

Representative
Anthraquinone Dyes (e.g.,
C.I. Disperse Blue 56, C.I.
Disperse Red 86)

C.I. Number 11227 Varies (e.g., 63285, 60756)

Chemical Class Mono-azo Anthraquinone

Light Fastness 5 5 - 7 (Generally higher)

Wash Fastness (Fading) 4-5 4 - 5

Wash Fastness (Staining) 5 (on Cotton) 3 - 5 (Can be lower on nylon)

Sublimation Fastness 4
3 - 5 (Varies with molecular

structure)

Tinctorial Strength High Moderate to Low

Shade Characteristics Reddish-Orange
Bright shades, typically in the

red-to-blue spectrum

Environmental Profile

Potential for cleavage to

restricted aromatic amines.

Generally lower aquatic

toxicity.

No formation of restricted

amines. Generally more

resistant to biodegradation and

can have higher aquatic

toxicity.

Mandatory Visualization
The diagrams below illustrate the chemical structures of the dye classes and the logical

workflow for their performance evaluation.

Caption: Core chemical structures of Disperse Orange 25 (Azo) and Anthraquinone dyes.
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Caption: Experimental workflow for comparative performance evaluation of textile dyes.

Experimental Protocols
The following are detailed methodologies for the key experiments cited in the performance

comparison.

Light Fastness Testing (ISO 105-B02 / AATCC 16.3)
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Principle: This test determines the resistance of a dye to fading from artificial light that

simulates natural daylight. A dyed textile specimen is exposed to a xenon arc lamp under

controlled conditions alongside a set of blue wool references with known light fastness

ratings (1-8).

Apparatus: Xenon arc lamp apparatus, sample holders, AATCC Blue Wool Lightfastness

Standards, Grey Scale for Color Change.

Procedure:

Mount the dyed fabric specimen onto a sample holder, partially masking a portion to serve

as an unexposed control.

Place the specimen and the blue wool standards (e.g., L2 through L9) into the xenon arc

test chamber.

Expose the samples to light under specified conditions of temperature and humidity.

Periodically inspect the fading of the specimen against the fading of the blue wool

standards.

Assessment: The light fastness rating is the number of the blue wool standard that exhibits a

similar degree of color change (fading) as the test specimen.

Wash Fastness Testing (ISO 105-C06)
Principle: This method evaluates a textile's color resistance to domestic and commercial

laundering. It assesses both the color change (fading) of the specimen and the degree of

color transfer (staining) to adjacent undyed fabrics.

Apparatus: Launder-Ometer or similar washing fastness tester, stainless steel containers

and balls, multi-fiber adjacent fabric (containing strips of common fibers like cotton, nylon,

polyester, etc.), standard ECE reference detergent, Grey Scale for Color Change, and Grey

Scale for Staining.

Procedure:
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Prepare a composite specimen by sewing a 10 cm x 4 cm piece of the dyed fabric to a

same-sized piece of multi-fiber fabric.

Place the composite specimen into a stainless steel container with a specified volume of

detergent solution (e.g., 4 g/L) and a set number of steel balls (e.g., 10 balls for test A1S).

Agitate the container in the Launder-Ometer for a specified time and temperature (e.g., 30

minutes at 40°C).

After the cycle, remove the specimen, rinse it thoroughly with water, and dry it in air at a

temperature not exceeding 60°C.

Assessment: Compare the unwashed and washed dyed specimens to assess color change

using the appropriate grey scale (rated 1-5). Assess the color transfer to each strip of the

multi-fiber fabric using the grey scale for staining (rated 1-5).

Sublimation Fastness Testing (ISO 105-P01 / AATCC 117)
Principle: This test measures the resistance of a colorant to migrate from the dyed fabric to

an adjacent material when subjected to dry heat, simulating processes like ironing, pleating,

or heat-setting.

Apparatus: Heat press or sublimation fastness tester capable of maintaining a precise

temperature, undyed polyester fabric, Grey Scales.

Procedure:

Create a composite specimen by placing the dyed fabric between two pieces of undyed

white polyester fabric.

Place the composite specimen in the heating device and apply a specified pressure and

temperature (e.g., 180°C, 210°C) for a set duration (e.g., 30 seconds).

Remove the specimen and allow it to cool.

Assessment: Evaluate the color change of the original dyed sample and the degree of

staining on the adjacent white fabric using the respective grey scales (rated 1-5).
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Conclusion
The selection between Disperse Orange 25 and anthraquinone-based dyes is highly

dependent on the end-use requirements of the dyed material.

Disperse Orange 25 and other azo dyes are excellent choices when high color strength, a

wide shade gamut, and cost-efficiency are the primary drivers. They can offer good all-

around fastness properties suitable for many standard applications.

Anthraquinone dyes are preferred for applications demanding superior brightness and

exceptional light fastness, where the dyed material will have prolonged exposure to sunlight.

While they are often more expensive and have lower tinctorial strength, their stability against

photodegradation is a significant advantage.

Researchers must also consider the environmental and toxicological profiles. The potential for

certain azo dyes to form restricted aromatic amines necessitates careful selection, whereas the

higher aquatic toxicity and lower biodegradability of some anthraquinone dyes are key

environmental considerations. Ultimately, a thorough evaluation of performance data against

application-specific demands will lead to the optimal dye selection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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